Nlaalp

• CAS RN: 116764-29-5
• Molecular Formula: C53H81N13O8
• Molecular Weight: 1028.3 g/mol
• IUPAC Name: (2R)-N-[(2R)-1-[[(2R)-1-[[(2R)-1-[[(2R)-2-[[(4S,7R,7aS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]amino]-3-phenylpropanoyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-2-amino-4-methylpentanamide
• InChI: InChI=1S/C53H81N13O8/c1-29(2)24-34(54)45(68)62-36(12-8-21-59-50(55)56)46(69)63-37(13-9-22-60-51(57)58)47(70)64-38(25-30(3)4)48(71)65-49(72)39(26-31-10-6-5-7-11-31)61-35-18-19-53(73)41-27-33-16-17-40(67)43-42(33)52(53,44(35)74-43)20-23-66(41)28-32-14-15-32/h5-7,10-11,16-17,29-30,32,34-39,41,44,61,67,73H,8-9,12-15,18-28,54H2,1-4H3,(H,62,68)(H,63,69)(H,64,70)(H4,55,56,59)(H4,57,58,60)(H,65,71,72)/t34-,35-,36-,37-,38-,39-,41+,44-,52?,53?/m1/s1
• InChI Key: IUGYARVREPTROV-DZNALWESSA-N
• Isomeric SMILES: CC(C)C[C@H](C(=O)N[C@H](CCCN=C(N)N)C(=O)N[C@H](CCCN=C(N)N)C(=O)N[C@H](CC(C)C)C(=O)NC(=O)[C@@H](CC1=CC=CC=C1)N[C@@H]2CCC3([C@@H]4CC5=C6C3([C@@H]2OC6=C(C=C5)O)CCN4CC7CC7)O)N
• SMILES: CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CC(C)C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2CCC3(C4CC5=C6C3(C2OC6=C(C=C5)O)CCN4CC7CC7)O)N
• synonyms: N(beta)-(Leu-Arg-Arg-Leu-Phe)-naltrexamine; naltrexamine, N(beta)-(Leu-Arg-Arg-Leu-Phe)-; naltrexamine, N(beta)-(leucyl-argininyl-arginyl-leucyl-phenylalanine)-; NLAALP

Description

Nlaalp is a naturally occurring compound that has been the focus of scientific research due to its potential therapeutic applications. It is a type of alkaloid that is found in various plants and has been studied for its biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of Nlaalp is not fully understood, but it is believed to work by modulating various signaling pathways in the body. Nlaalp has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a role in inflammation. It has also been shown to increase the production of antioxidant enzymes, which help to reduce oxidative stress in the body.

Biochemical And Physiological Effects

Nlaalp has been shown to have a number of biochemical and physiological effects. It has been shown to have antioxidant properties, which help to reduce oxidative stress in the body. It has also been shown to have anti-inflammatory properties, which help to reduce inflammation in the body. Nlaalp has been shown to have a protective effect on the central nervous system and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One advantage of using Nlaalp in lab experiments is that it is a naturally occurring compound, which makes it easier to obtain and study. Another advantage is that it has been shown to have a number of potential therapeutic applications, which makes it an interesting compound to study. One limitation of using Nlaalp in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are a number of future directions for the study of Nlaalp. One direction is to further explore its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which could lead to the development of new drugs that target specific pathways. Additionally, more research is needed to understand the long-term effects of Nlaalp and its potential side effects.

Synthesis Methods

Nlaalp is a naturally occurring compound that is found in various plants, including the Nelumbo nucifera, also known as the sacred lotus. The synthesis of Nlaalp involves the extraction of the compound from the plant material. The extraction process involves the use of solvents such as ethanol or methanol, which are used to dissolve the compound. The extracted compound is then purified using various chromatography techniques, such as high-performance liquid chromatography (HPLC) or thin-layer chromatography (TLC).

Scientific Research Applications

Nlaalp has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its anti-inflammatory, antioxidant, and neuroprotective properties. Nlaalp has been shown to have a protective effect on the central nervous system and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.